Cas no 895646-72-7 (2-{2-(4-fluorophenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{2-(4-fluorophenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide
• CAS No: 895646-72-7
• MF: C₂₇H₂₂FN₃O₂S
• MW: 471.54588842392
• CID: 6447714
• PubChem ID: 18559899
• Update Time: 2025-07-15

2-{2-(4-fluorophenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-fluorophenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide
• 895646-72-7
• AKOS001843584
• 2-{[2-(4-FLUOROPHENYL)-7-METHYL-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL]SULFANYL}-N-(2-METHYLPHENYL)ACETAMIDE
• F1608-0522
• 2-((2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide
• 2-[[2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-N-(2-methylphenyl)acetamide

• Inchi： 1S/C27H22FN3O2S/c1-16-7-12-23-19(13-16)14-21-26(33-23)30-25(18-8-10-20(28)11-9-18)31-27(21)34-15-24(32)29-22-6-4-3-5-17(22)2/h3-13H,14-15H2,1-2H3,(H,29,32)
• InChI Key： DDOCJDADWHELET-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C)=O)C1=C2C(=NC(C3C=CC(=CC=3)F)=N1)OC1C=CC(C)=CC=1C2

Computed Properties

• Exact Mass: 471.14167629g/mol
• Monoisotopic Mass: 471.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-{2-(4-fluorophenyl)-7-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide

Introduction to 2-{2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 895646-72-7)

2-{2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide, identified by its CAS number 895646-72-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by a fused system of a chromeno[2,3-d]pyrimidine core and a sulfanyl-substituted phenyl ring. The presence of a 4-fluorophenyl group at the 7-position of the chromeno[2,3-d]pyrimidine ring introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many pharmacological applications. Additionally, the 7-methyl substituent at the same position contributes to the overall electronic distribution and steric properties of the molecule, which are critical factors in determining its biological activity.

The sulfanyl group at the 4-position of the chromeno[2,3-d]pyrimidine ring serves as a key pharmacophore, interacting with biological targets in a highly specific manner. This sulfanyl group is further connected to an acetamide moiety, which is another common pharmacological scaffold known for its role in modulating enzyme activity and receptor binding. The presence of a 2-methylphenyl group in the acetamide moiety further diversifies the electronic and steric landscape of the compound, potentially influencing its interactions with biological targets.

In recent years, there has been growing interest in chromeno[2,3-d]pyrimidine derivatives due to their demonstrated potential in various therapeutic areas. These compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression, as well as in modulating inflammatory pathways. The specific structural features of 2-{2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide make it an intriguing candidate for further investigation in these contexts.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and efficacy of pharmaceutical compounds. The incorporation of a 4-fluorophenyl group into this molecule likely contributes to its metabolic stability and binding affinity, which are crucial factors for successful drug development. Furthermore, the methyl substituent at the 7-position may influence the compound's solubility and permeability across biological membranes, making it more suitable for oral administration.

The sulfanyl group at the 4-position of the chromeno[2,3-d]pyrimidine ring has been shown to play a critical role in modulating biological activity. This group can interact with various biological targets through hydrogen bonding and other non-covalent interactions, leading to potent effects on cellular processes. The acetamide moiety connected to this sulfanyl group further enhances the compound's potential for biological activity by providing another site for interaction with biological targets.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings is particularly challenging due to their high reactivity and sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with increasing efficiency.

In conclusion, 2-{2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 895646-72-7) is a structurally complex and biologically promising compound that warrants further investigation. Its unique combination of pharmacophores makes it an attractive candidate for drug discovery efforts aimed at developing new treatments for various diseases. As research in this area continues to advance, it is likely that additional insights into the biological activity and potential therapeutic applications of this compound will emerge.